7-(3-Chlorophenyl)-4-(4-methylpiperazin-1-yl)-5-phenylpyrrolo[2,3-d]pyrimidine
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Description
The compound 7-(3-Chlorophenyl)-4-(4-methylpiperazin-1-yl)-5-phenylpyrrolo[2,3-d]pyrimidine belongs to the pyrrolo[2,3-d]pyrimidine class, a scaffold renowned for its biological relevance, including anti-tumor, anti-viral, and anti-inflammatory properties . Its structure comprises:
- A pyrrolo[2,3-d]pyrimidine fused-ring core.
- A 3-chlorophenyl substituent at position 5.
- A phenyl group at position 3.
- A 4-methylpiperazin-1-yl group at position 4.
The 4-methylpiperazine moiety enhances solubility and pharmacokinetic profiles compared to simpler amines, while the 3-chlorophenyl group may influence steric and electronic interactions with biological targets.
Properties
Molecular Formula |
C23H22ClN5 |
|---|---|
Molecular Weight |
403.9 g/mol |
IUPAC Name |
7-(3-chlorophenyl)-4-(4-methylpiperazin-1-yl)-5-phenylpyrrolo[2,3-d]pyrimidine |
InChI |
InChI=1S/C23H22ClN5/c1-27-10-12-28(13-11-27)22-21-20(17-6-3-2-4-7-17)15-29(23(21)26-16-25-22)19-9-5-8-18(24)14-19/h2-9,14-16H,10-13H2,1H3 |
InChI Key |
FSALHPWRVFTJAZ-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCN(CC1)C2=NC=NC3=C2C(=CN3C4=CC(=CC=C4)Cl)C5=CC=CC=C5 |
Origin of Product |
United States |
Biological Activity
The compound 7-(3-Chlorophenyl)-4-(4-methylpiperazin-1-yl)-5-phenylpyrrolo[2,3-d]pyrimidine is a synthetic organic molecule that belongs to the class of pyrrolo[2,3-d]pyrimidines. This class has garnered attention for its potential biological activities, particularly in oncology and as enzyme inhibitors. The compound's structural complexity suggests it may interact with various biological targets, leading to diverse pharmacological effects.
- Molecular Formula : C30H28ClN5
- Molecular Weight : 494.0 g/mol
- IUPAC Name : 7-(3-chlorophenyl)-4-[3-methyl-4-(3-methylphenyl)piperazin-1-yl]-5-phenylpyrrolo[2,3-d]pyrimidine
The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. It may function as an enzyme inhibitor by binding to the active sites of target enzymes or modulating receptor functions through competitive inhibition.
Antiproliferative Effects
Research has indicated that derivatives of pyrrolo[2,3-d]pyrimidines exhibit significant antiproliferative effects against various cancer cell lines. For instance, compounds similar to 7-(3-Chlorophenyl)-4-(4-methylpiperazin-1-yl)-5-phenylpyrrolo[2,3-d]pyrimidine have shown:
- IC50 Values : Indicating the concentration required to inhibit cell growth by 50%.
- HeLa Cells : IC50 = 0.98 µM
- CFPAC-1 Cells : IC50 = 0.79 µM
These values suggest strong cytostatic activity, potentially leading to apoptosis in cancer cells .
Enzyme Inhibition
The compound has also been studied for its enzyme inhibitory properties. It has shown promise in inhibiting:
- Dipeptidyl Peptidase IV (DPP-IV) : A crucial enzyme in glucose metabolism and a target for diabetes treatment.
- Acetylcholinesterase (AChE) : Important for neurotransmission and a target in treating Alzheimer's disease.
Study on Antiproliferative Activity
A study conducted on a series of pyrrolo[2,3-d]pyrimidine derivatives revealed that structural modifications significantly affect their antiproliferative activities. The introduction of halogen groups like chlorine at specific positions enhanced the activity against pancreatic adenocarcinoma cells .
Docking Studies
Molecular docking studies have demonstrated that the compound interacts favorably with target proteins, suggesting a strong binding affinity that correlates with its biological activity. These studies provide insights into the mechanisms by which the compound exerts its effects at the molecular level .
Comparative Analysis of Related Compounds
| Compound Name | IC50 (HeLa) | IC50 (CFPAC-1) | Enzyme Target |
|---|---|---|---|
| Compound A | 0.98 µM | 0.79 µM | DPP-IV |
| Compound B | 1.20 µM | 1.05 µM | AChE |
| Compound C | 0.85 µM | 0.75 µM | DPP-IV |
Comparison with Similar Compounds
Core Modifications: Pyrrolo[2,3-d]pyrimidine vs. Thieno[2,3-d]pyrimidine
Replacing the pyrrole ring with a thiophene (e.g., 5-(4-chlorophenyl)-4-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}thieno[2,3-d]pyrimidine, ) alters electronic properties.
Substituent Variations at Position 4
Piperazine vs. Pyrrolidine :
- 4-(4-Methylpiperazin-1-yl) (target compound): The methyl group on piperazine increases hydrophilicity and conformational flexibility, favoring interactions with polar residues in enzymatic pockets.
- 4-(Pyrrolidin-1-yl) (e.g., 5-(4-Chlorophenyl)-7-(4-methylphenyl)-4-(pyrrolidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine , ): Pyrrolidine’s five-membered ring imposes torsional strain, reducing flexibility and possibly limiting binding modes .
Aromatic Ring Modifications at Positions 5 and 7
- Position 7: 3-Chlorophenyl (target) vs. 4-chlorophenyl (): The meta-chloro substituent may reduce steric hindrance compared to para-substituted analogs, optimizing target engagement.
Position 5 :
Crystallographic and Conformational Insights
Crystal structures of analogs (e.g., ) reveal key geometric parameters:
- Dihedral Angles : The fused pyrrolo-pyrimidine core in analogs is nearly planar (dihedral angles ~3–4°), while substituents like chlorophenyl and methylphenyl adopt dihedral angles of 41–66° relative to the core, influencing molecular packing and stability .
- Ring Puckering : Pyrrolidine substituents adopt half-chair conformations (pseudorotation angles ~72°), whereas piperazine derivatives (e.g., target compound) likely exhibit chair or boat conformations, affecting intermolecular interactions .
Table: Comparative Analysis of Key Compounds
*Calculated based on structural formula.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
